Cas no 413613-35-1 (N-(2,4-DICHLOROPHENYL)-3-(2-FURYL)ACRYLAMIDE)

• Product Name: N-(2,4-DICHLOROPHENYL)-3-(2-FURYL)ACRYLAMIDE
• CAS No: 413613-35-1
• MF: C₁₃H₉Cl₂NO₂
• MW: 282.122061491013
• MDL: MFCD00438927
• CID: 5224488
• Update Time: 2026-03-07

N-(2,4-DICHLOROPHENYL)-3-(2-FURYL)ACRYLAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(2,4-DICHLOROPHENYL)-3-(2-FURYL)ACRYLAMIDE
• (2E)-N-(2,4-dichlorophenyl)-3-(furan-2-yl)prop-2-enamide
• (E)-N-(2,4-dichlorophenyl)-3-(furan-2-yl)prop-2-enamide
• STK412552
• N-(2,4-dichlorophenyl)-3-(furan-2-yl)acrylamide

• MDL： MFCD00438927
• Inchi： 1S/C13H9Cl2NO2/c14-9-3-5-12(11(15)8-9)16-13(17)6-4-10-2-1-7-18-10/h1-8H,(H,16,17)/b6-4+
• InChI Key： QRNCZTQIMJCVRU-GQCTYLIASA-N
• SMILES： ClC1C=C(C=CC=1NC(/C=C/C1=CC=CO1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 322
• XLogP3: 3.4
• Topological Polar Surface Area: 42.2

Additional information on N-(2,4-DICHLOROPHENYL)-3-(2-FURYL)ACRYLAMIDE

N-(2,4-Dichlorophenyl)-3-(2-furyl)acrylamide: A Comprehensive Overview

N-(2,4-Dichlorophenyl)-3-(2-furyl)acrylamide, identified by the CAS number 413613-35-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a dichlorophenyl group with a furyl-substituted acrylamide moiety. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable material for various applications.

The synthesis of N-(2,4-Dichlorophenyl)-3-(2-furyl)acrylamide involves a multi-step process that typically begins with the preparation of the dichlorophenyl amine intermediate. This intermediate is then subjected to acylation using an appropriate acylating agent, followed by the introduction of the furyl group through a nucleophilic substitution or coupling reaction. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of its production.

One of the most notable applications of this compound is in the field of polymer chemistry. The acrylamide functionality allows for polymerization under controlled conditions, yielding materials with tailored mechanical and thermal properties. For instance, polymers derived from N-(2,4-Dichlorophenyl)-3-(2-furyl)acrylamide have been explored for use in advanced composites, where their high thermal stability and excellent mechanical strength make them suitable for aerospace and automotive industries.

In addition to its role in polymer science, this compound has also found applications in drug delivery systems. The dichlorophenyl group contributes to the compound's lipophilicity, enhancing its ability to dissolve poorly water-soluble drugs. Recent studies have demonstrated that nanoparticles synthesized using this compound as a stabilizing agent can significantly improve drug bioavailability while minimizing side effects.

The electronic properties of N-(2,4-Dichlorophenyl)-3-(2-furyl)acrylamide make it an attractive candidate for use in organic electronics. Its conjugated system facilitates electron delocalization, which is advantageous for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have reported promising results in optimizing the compound's electronic characteristics through controlled synthesis and post-synthesis modifications.

From an environmental perspective, the biodegradability and toxicity of N-(2,4-Dichlorophenyl)-3-(2-furyl)acrylamide have been subjects of recent investigations. Studies indicate that under specific conditions, the compound can undergo enzymatic degradation, reducing its persistence in aquatic environments. However, further research is required to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, N-(2,4-Dichlorophenyl)-3-(2-furyl)acrylamide (CAS No. 413613-35-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure enables innovative uses in polymer science, drug delivery systems, and organic electronics. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.